Cas no 856851-24-6 (2,3-Pyridinediamine,6-nitro-)
2,3-Pyridinediamine,6-nitro- structure
Product Name:2,3-Pyridinediamine,6-nitro-
CAS No:856851-24-6
MF:C5H6N4O2
MW:154.12673997879
CID:717616
Update Time:2024-01-31
2,3-Pyridinediamine,6-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 2,3-Pyridinediamine,6-nitro-
- 6-nitropyridine-2,3-diamine
- Pyridine, 2,3-diamino-6-nitro- (5CI)
- 2,3-Diamino-6-nitropyridine
- Pyridine, 2,3-diamino-6-nitro- (5CI)
- 6-Nitro-2,3-pyridinediamine
- 2,3-Pyridinediamine, 6-nitro-
-
- Inchi: 1S/C5H6N4O2/c6-3-1-2-4(9(10)11)8-5(3)7/h1-2H,6H2,(H2,7,8)
- InChI Key: OESYDURQGNTTMM-UHFFFAOYSA-N
- SMILES: C1(N)=NC([N+]([O-])=O)=CC=C1N
Computed Properties
- Exact Mass: 154.04900
- Monoisotopic Mass: 154.049
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 111A^2
Experimental Properties
- PSA: 110.75000
- LogP: 1.83980
2,3-Pyridinediamine,6-nitro- Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
856851-24-6 (2,3-Pyridinediamine,6-nitro-) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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